Cas no 1033203-34-7 (5-methylpyridine-2,4-diamine)

• Product Name: 5-methylpyridine-2,4-diamine
• CAS No: 1033203-34-7
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 2759979
• PubChem ID: 53485556
• Update Time: 2025-05-26

5-methylpyridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-methylpyridine-2,4-diamine
• 2,4-Diamino-5-methylpyridine;
• 2,4-Diamino-5-methylpyridine
• AKOS006274715
• DB-083439
• 1033203-34-7
• DTXSID10704688
• SCHEMBL13351204

• Inchi： 1S/C6H9N3/c1-4-3-9-6(8)2-5(4)7/h2-3H,1H3,(H4,7,8,9)
• InChI Key： SNIFWJLTNYOASW-UHFFFAOYSA-N
• SMILES： N1C(=CC(=C(C)C=1)N)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93000
• LogP: 1.71680

Additional information on 5-methylpyridine-2,4-diamine

Comprehensive Guide to 5-methylpyridine-2,4-diamine (CAS No. 1033203-34-7): Properties, Applications, and Industry Insights

5-methylpyridine-2,4-diamine (CAS No. 1033203-34-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyridine core with methyl and amino substituents, exhibits unique reactivity that makes it valuable for synthesizing advanced intermediates. The compound's molecular structure (C₆H₉N₃) combines aromatic character with nucleophilic sites, enabling diverse chemical transformations.

Recent literature highlights 5-methylpyridine-2,4-diamine derivatives as key building blocks for drug discovery programs targeting kinase inhibitors and antimicrobial agents. Its structural motif appears in several patent applications for central nervous system (CNS) therapeutics, particularly those addressing neurodegenerative conditions. The electron-rich pyridine system facilitates hydrogen bonding interactions critical for biological activity, while the methyl group enhances metabolic stability – a property highly sought after in modern medicinal chemistry.

From a synthetic chemistry perspective, researchers value CAS 1033203-34-7 for its regioselective reactivity. The 2,4-diamine configuration allows sequential functionalization, making it ideal for constructing complex heterocycles. Recent studies in green chemistry journals demonstrate innovative catalytic methods for its production, addressing growing industry demand for sustainable synthesis routes. These developments align with the pharmaceutical sector's push toward atom-economical processes and reduced environmental impact.

Analytical characterization of 5-methylpyridine-2,4-diamine presents specific challenges that have become discussion topics in spectroscopy forums. The compound's tautomeric equilibrium in solution creates distinctive NMR patterns, while its UV-Vis profile shows solvent-dependent shifts. Advanced techniques like LC-MS hyphenation and 2D NMR are increasingly employed for quality control, reflecting the compound's growing importance in high-value applications.

The material science community has explored 1033203-34-7 as a precursor for coordination polymers and metal-organic frameworks (MOFs). Its bidentate ligating capability through the amine groups enables construction of porous materials with potential applications in gas storage and separation. This interdisciplinary interest underscores the compound's versatility beyond traditional organic synthesis.

Supply chain dynamics for 5-methylpyridine-2,4-diamine reflect broader trends in fine chemicals distribution. With major production concentrated in specialized facilities, quality variations between suppliers have prompted development of rigorous certification protocols. Industry best practices now emphasize GMP-compliant synthesis and comprehensive analytical documentation, particularly for pharmaceutical-grade material.

Emerging research explores the compound's potential in catalysis and material science. Recent publications describe its use as a ligand in transition metal complexes for cross-coupling reactions, offering advantages in selectivity and yield. These developments position 5-methylpyridine-2,4-diamine as an enabling technology for next-generation synthetic methodologies.

Stability studies of CAS 1033203-34-7 under various conditions have become crucial for formulation scientists. The compound demonstrates particular sensitivity to oxidative degradation, necessitating specialized packaging solutions and storage recommendations. These findings directly inform handling procedures for industrial users and research laboratories alike.

The intellectual property landscape surrounding 5-methylpyridine-2,4-diamine derivatives continues to evolve, with recent patents focusing on crystallization techniques and polymorph control. These innovations address critical needs in pharmaceutical development, where consistent physical properties are essential for drug product performance.

Environmental fate studies of 1033203-34-7 have gained prominence in regulatory discussions. The compound's biodegradation pathways and ecotoxicological profile are subjects of ongoing investigation, particularly in jurisdictions with stringent chemical management regulations. This research supports responsible handling throughout the product lifecycle.

Looking forward, 5-methylpyridine-2,4-diamine is poised to play a significant role in precision chemistry applications. Its structural features align with growing demand for tailor-made intermediates in both pharmaceutical and specialty chemical sectors. Continued innovation in synthetic methodologies and application development will likely expand its industrial relevance in coming years.